methyl 4-(3-amino-4-methoxyphenyl)butanoate hydrochloride
Overview
Description
Methyl 4-(3-amino-4-methoxyphenyl)butanoate hydrochloride, also known as “Methyl 4-AMB-HCl”, is a white crystalline powder that is commonly used in laboratory experiments and scientific research. It is a derivative of the amino acid phenylalanine and is used in a variety of applications, including protein synthesis, enzyme inhibition, and signal transduction.
Mechanism of Action
Methyl 4-AMB-HCl acts as an inhibitor of protein synthesis. It binds to the ribosome and blocks the formation of peptide bonds between amino acids. This prevents the formation of proteins and thus inhibits protein synthesis. Additionally, Methyl 4-AMB-HCl has been shown to inhibit the enzyme trypsin, which is involved in the digestion of proteins.
Biochemical and Physiological Effects
Methyl 4-AMB-HCl has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the synthesis of proteins, which can lead to decreased cell growth and proliferation. Additionally, it has been shown to inhibit the activity of the enzyme trypsin, which can lead to decreased digestion of proteins in the body.
Advantages and Limitations for Lab Experiments
Methyl 4-AMB-HCl has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to obtain. Additionally, it is relatively stable and can be stored at room temperature. However, there are some limitations to its use in laboratory experiments. It has a low solubility in water, which can make it difficult to dissolve in aqueous solutions. Additionally, it can be toxic if ingested or absorbed through the skin.
Future Directions
There are several potential future directions for the use of Methyl 4-AMB-HCl in scientific research. It could be used in studies of the structure and function of other proteins, such as the structure of the human genome. Additionally, it could be used in studies of signal transduction pathways of other neurotransmitters, such as dopamine and norepinephrine. Finally, it could be used in studies of enzyme inhibition, such as the inhibition of the enzyme phosphatase.
Synthesis Methods
Methyl 4-AMB-HCl can be synthesized in a two-step process. The first step involves the condensation of 3-amino-4-methoxyphenol with isobutyraldehyde in an acidic medium, such as glacial acetic acid. This reaction produces the intermediate product 4-(3-amino-4-methoxyphenyl)butanal. The second step involves the hydrochlorination of the intermediate product with hydrochloric acid, which results in the formation of Methyl 4-AMB-HCl.
Scientific Research Applications
Methyl 4-AMB-HCl has a wide range of applications in scientific research, including protein synthesis, enzyme inhibition, and signal transduction. It has been used in studies of the structure and function of proteins, such as the study of the structure of the human ribosome. It has also been used in studies of enzyme inhibition, such as the inhibition of the enzyme trypsin. Additionally, Methyl 4-AMB-HCl has been used in studies of signal transduction, such as the study of the signal transduction pathway of the neurotransmitter serotonin.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for methyl 4-(3-amino-4-methoxyphenyl)butanoate hydrochloride involves the reaction of 3-amino-4-methoxybenzaldehyde with methyl 4-bromobutanoate, followed by reduction and hydrolysis to yield the final product.", "Starting Materials": [ "3-amino-4-methoxybenzaldehyde", "methyl 4-bromobutanoate", "sodium borohydride", "hydrochloric acid", "sodium hydroxide", "diethyl ether", "water" ], "Reaction": [ "Step 1: React 3-amino-4-methoxybenzaldehyde with methyl 4-bromobutanoate in the presence of a base such as sodium hydroxide to yield methyl 4-(3-amino-4-methoxyphenyl)butanoate.", "Step 2: Reduce the ester group of the product using sodium borohydride in the presence of a solvent such as diethyl ether to yield the corresponding alcohol.", "Step 3: Hydrolyze the alcohol using hydrochloric acid to yield the hydrochloride salt of methyl 4-(3-amino-4-methoxyphenyl)butanoate." ] } | |
| 2694734-48-8 | |
Molecular Formula |
C12H18ClNO3 |
Molecular Weight |
259.7 |
Purity |
95 |
Origin of Product |
United States |
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